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Compound of Interest

Compound Name: BAMB-4

Cat. No.: B1667731 Get Quote

The following document provides essential safety and logistical information for the proper

handling and disposal of BAMB-4 (also known as ITPKA-IN-C14; CAS No. 891025-25-5). The

procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe laboratory practices and environmental protection.

Immediate Safety and Handling
BAMB-4 is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects.[1] Adherence to strict safety protocols is mandatory to minimize risks.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A standard lab coat is required.

Ventilation: Handle the substance only in areas with appropriate exhaust ventilation to avoid

the formation of dust and aerosols.[1]

Handling Precautions:

Avoid all direct contact with the skin and eyes.[1]

Do not inhale dust or aerosols.[1]
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Wash hands and any exposed skin thoroughly after handling.[1]

Do not eat, drink, or smoke in the designated handling area.[1]

Prevent the release of this chemical into the environment.[1]

Quantitative Data and Hazard Summary
The following table summarizes key quantitative and safety data for BAMB-4.

Property Value Reference

Synonyms
ITPKA-IN-C14, BAMB4, BAMB

4
[1]

CAS Number 891025-25-5 [1]

Molecular Formula C₁₅H₁₂N₂O₂ [1]

Molecular Weight 252.27 g/mol [2][3]

GHS Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Storage Conditions

Powder: Store at -20°C for up

to 3 years. In Solvent: Store at

-80°C for up to 1 year.

[1][2][3]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Decomposition
May decompose and emit toxic

fumes under fire conditions.[1]
[1]

Disposal Protocol for BAMB-4
This protocol provides a step-by-step methodology for the safe disposal of BAMB-4 waste.

Disposal must be carried out in compliance with local, state, and federal regulations. The

primary directive is to dispose of contents and containers at an approved waste disposal plant.

[1]
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Step 1: Waste Identification and Segregation
Identify Waste: Classify all materials contaminated with BAMB-4 as hazardous chemical

waste. This includes:

Unused or expired BAMB-4 powder.

Solutions containing BAMB-4.

Contaminated consumables (e.g., pipette tips, vials, gloves, bench paper).

Segregate Waste:

Solid Waste: Collect contaminated non-sharp solids (gloves, paper towels, etc.) in a

designated, leak-proof container lined with a heavy-duty plastic bag.

Liquid Waste: Collect unwanted BAMB-4 solutions in a dedicated, sealed, and chemically

resistant waste container (e.g., a high-density polyethylene bottle). Do not mix with other

incompatible chemical wastes.[1]

Sharps Waste: Dispose of any contaminated sharps (needles, scalpels, glass pipettes) in

a designated, puncture-resistant sharps container.

Step 2: Packaging and Labeling
Select Containers: Use only approved, properly sealed, and undamaged containers for

waste. Ensure liquid waste containers are securely capped to prevent leaks or spills.

Label Contents: Clearly label each waste container with the following information:

The words "Hazardous Waste."

The full chemical name: "BAMB-4 (CAS: 891025-25-5)."

The specific hazards: "Acutely Toxic," "Environmental Hazard."

An accurate description of the contents (e.g., "Solid waste contaminated with BAMB-4" or

"Aqueous solution of BAMB-4").
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The date accumulation started.

Step 3: Temporary Storage
Storage Location: Store sealed waste containers in a designated, secure, and well-ventilated

satellite accumulation area.

Secondary Containment: Place liquid waste containers in a secondary containment bin to

prevent spills from spreading.

Follow Storage Conditions: Maintain the same storage conditions as the pure chemical,

keeping it away from direct sunlight and ignition sources.[1]

Step 4: Final Disposal
Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or a certified hazardous waste disposal contractor to schedule a pickup.

Documentation: Complete all required waste disposal forms and manifests as provided by

the EHS office or the disposal company.

Handover: Transfer the waste to the authorized personnel for transport to a licensed

treatment, storage, and disposal facility (TSDF).

BAMB-4 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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